2-((1-(2-Methylthiazole-4-carbonyl)piperidin-3-yl)oxy)isonicotinonitrile

• IUPAC Name: 2-[1-(2-methyl-1,3-thiazole-4-carbonyl)piperidin-3-yl]oxypyridine-4-carbonitrile
• InChI: InChI=1S/C16H16N4O2S/c1-11-19-14(10-23-11)16(21)20-6-2-3-13(9-20)22-15-7-12(8-17)4-5-18-15/h4-5,7,10,13H,2-3,6,9H2,1H3
• InChI Key: HDEMFWYLDJLGGG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C(=O)N2CCCC(C2)OC3=NC=CC(=C3)C#N
• Molecular Formula: C16H16N4O2S
• Molecular Weight: 328.4 g/mol

Description

2-((1-(2-Methylthiazole-4-carbonyl)piperidin-3-yl)oxy)isonicotinonitrile, also known as MTIP, is a synthetic compound that has been extensively studied for its potential therapeutic applications. The compound belongs to the class of isonicotinonitriles and has shown promising results in various scientific studies.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis and Pharmacological Applications

  Synthesis and pharmacological evaluation of novel compounds related to 2-((1-(2-Methylthiazole-4-carbonyl)piperidin-3-yl)oxy)isonicotinonitrile have been a focus in research. Studies like those by Suresh, Lavanya, and Rao (2016) discuss the synthesis of similar compounds for their potential antibacterial and antifungal activities (Suresh, Lavanya, & Rao, 2016).

• Chemical Reactions and Interactions

  Investigations into the reactions of related chemical structures have been conducted. For example, the work by Greig et al. (1987) explores the 1,3-dipolar cycloaddition reactions of nitrilium betaines with aryl thiocyanates and selenocyanates, contributing to the understanding of chemical interactions involving similar compounds (Greig, Hamilton, McPherson, Paton, & Crosby, 1987).

Potential Biological Activities

• Antimicrobial Activities

  There's significant interest in the potential antimicrobial applications of compounds structurally related to this compound. Studies like those by Behbehani, Ibrahim, Makhseed, and Mahmoud (2011) focus on synthesizing new heterocyclic substances with promising antimicrobial activities (Behbehani, Ibrahim, Makhseed, & Mahmoud, 2011).

• Cardiovascular Activity

  Research like that of Krauze et al. (2004) looks into the cardiovascular activity of nitriles of 1,4-dihydropyridine derivatives, which provides insights into the potential cardiovascular effects of similar compounds (Krauze, Baumane, Sīle, Chernova, Vilums, Vitolina, Duburs, & Stradiņš, 2004).

Applications in Synthesis

• Building Blocks for Heterocyclic Systems: Compounds like this compound can serve as key building blocks in the synthesis of various heterocyclic systems. Drabina and Sedlák (2012) have discussed the use of related compounds for synthesizing heterocyclic systems such as imidazole derivatives, oxazoles, isothiazoles, and more (Drabina & Sedlák, 2012).

Mechanism of Action

Target of Action

• Piperidine derivatives, like the one , often interact with proteins, enzymes, or receptors. These interactions can modulate cellular processes, signaling pathways, or enzymatic activities .

Researchers should explore its interactions comprehensively to unlock its therapeutic potential . If you have any additional questions or need further clarification, feel free to ask! 😊